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Compound of Interest

Compound Name: Hydroxyfenbendazole-d3

Cat. No.: B15559782

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization
of Hydroxyfenbendazole-d3, a deuterated analog of a primary metabolite of the anthelmintic
drug fenbendazole. This isotopically labeled internal standard is crucial for accurate
guantification in metabolic studies, pharmacokinetic research, and residue analysis using mass
spectrometry-based methods. This document outlines a plausible synthetic route, detailed
experimental protocols, and thorough characterization methodologies.

Physicochemical Properties

A summary of the key physicochemical properties of Hydroxyfenbendazole-d3 is presented in
the table below.
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Property Value
methyl-d3 (6-((4-hydroxyphenyl)thio)-1H-
IUPAC Name y . (' ((4-hydroxyphenyl)thio)
benzo[d]imidazol-2-yl)carbamate[1]
Hydroxyfenbendazole-D3, [5-(4-Hydroxy-
Synonyms phenyl-sulfanyl)-1H-benzo-imidazol-2-yl]-
carbamic acid methyl-D3 ester
CAS Number 1596379-07-5[2]

Molecular Formula

C15H10D3N303S[3]

Molecular Weight 318.37 g/mol [3]
Appearance Off-white to pale yellow solid
Solubility Soluble in DMSO, methanol, acetonitrile[2]

Synthesis of Hydroxyfenbendazole-d3

The synthesis of Hydroxyfenbendazole-d3 is a multi-step process that involves the

preparation of key intermediates followed by the construction of the benzimidazole core and

the introduction of the deuterated methyl carbamate group. The proposed synthetic pathway is

illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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